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Compound of Interest

Compound Name: 1-Octanol-d2-1

Cat. No.: B12375549

Technical Support Center: 1-Octanol-d2-1

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for handling and storing 1-Octanol-d2-1.

Frequently Asked Questions (FAQs)

Q1: What is 1-Octanol-d2-1?

Al: 1-Octanol-d2-1 is a deuterated form of 1-Octanol, where one or two hydrogen atoms on
the first carbon have been replaced with deuterium, a stable isotope of hydrogen.[1][2] It is
commonly used in research, particularly in nuclear magnetic resonance (NMR) spectroscopy
and as a tracer in metabolic studies.[2][3]

Q2: What are the primary hazards associated with 1-Octanol-d2-1?

A2: While specific data for 1-Octanol-d2-1 is limited, the hazards are expected to be similar to
those of 1-Octanol. It is a combustible liquid and can cause serious eye irritation.[4][5][6] It may
also cause skin irritation and is considered harmful to aquatic life with long-lasting effects.[4][5]

[6]

Q3: What personal protective equipment (PPE) should be worn when handling 1-Octanol-d2-
1?
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A3: When handling 1-Octanol-d2-1, it is recommended to wear chemical safety glasses or
goggles, protective gloves (such as nitrile rubber), and a lab coat.[4][6][7] If there is a risk of
generating vapors or aerosols, respiratory protection may be required.[4]

Q4: How should I properly store 1-Octanol-d2-17?

A4: Store 1-Octanol-d2-1 in a tightly closed container in a cool, dry, and well-ventilated area.[7]
Keep it away from heat, sparks, open flames, and strong oxidizing agents.[7] For long-term
stability and to minimize decomposition, especially for deuterated compounds, refrigeration in
the dark is recommended.[8]

Q5: What should | do in case of a spill?

A5: In the event of a small spill, absorb the liquid with an inert material such as sand or
vermiculite and place it in a suitable container for disposal.[7] For larger spills, evacuate the
area, cut off ignition sources, and contain the spill to prevent it from entering drains.[4][7]
Emergency personnel should wear appropriate protective equipment.[4][7]

Troubleshooting Guide

Q1: My NMR spectrum shows a significant water peak. How can | minimize this?

Al: Water contamination is a common issue with deuterated solvents. To minimize water
peaks, handle the solvent under a dry, inert atmosphere (e.g., nitrogen or argon).[3][9] Use dry
glassware, and consider using single-use ampoules to prevent moisture absorption.[9][10] You
can also dry the solvent over molecular sieves.

Q2: I've noticed the pH of my 1-Octanol-d2-1 seems to have changed. What could be the
cause?

A2: Over time, especially with exposure to air and light, alcohols can oxidize to form carboxylic
acids, which would lower the pH. Some deuterated solvents can become acidic over months of
storage at room temperature.[8] Storing the product refrigerated and in the dark can help
minimize decomposition.[8]

Q3: The compound appears cloudy or has particulate matter. Is it still usable?
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A3: Cloudiness or the presence of particulates may indicate contamination or degradation of

the product. It is not recommended to use the product in this state as it could affect

experimental results.

Quantitative Data Summary

Property Value Source
Molecular Formula CsH16D20 [1]
Molecular Weight Approximately 132.24 g/mol [1]
Boiling Point ~195 °C (for 1-Octanol) [11]
Melting Point ~-16 °C (for 1-Octanol) [11]
Flash Point ~ 81 °C (for 1-Octanol) [12]
Density ~0.83 g/cm?3 at 20 °C (for 1- (1]
Octanol)
Solubility in Water 0.3 g/L at 20 °C (for 1-Octanol)  [11]

Experimental Protocols

General Handling and Dispensing Protocol:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat.

o Ensure all glassware is clean and dry to prevent contamination, especially with water.

 If the compound is stored under an inert atmosphere, use a syringe or cannula to transfer

the liquid, maintaining the inert atmosphere in the storage vessel.

o Keep the container tightly sealed when not in use to prevent atmospheric moisture

absorption and potential degradation.

¢ Avoid contact with strong oxidizing agents and acids.[7]
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Visualizations

Workflow for Handling and Storing 1-Octanol-d2-1
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Review Safety Data Sheet (SDS)
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Separate from incompatible materials
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Caption: A logical workflow for the safe handling and storage of 1-Octanol-d2-1.

Troubleshooting Guide for 1-Octanol-d2-1 Experiments

Problem Encountered

Suspected Contamination?

Check handling procedures for sources of contamination.
Consider purifying the solvent.

High Water Peak in NMR?

Verify storage conditions (cool, dark, inert atmosphere).
Consider using a fresh batch.

Handle under inert atmosphere.
Use dry glassware and consider drying the solvent.

A

Problem Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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